Cas no 2248418-54-2 (3-(6-{(tert-butoxy)carbonylamino}-5-methylpyridin-3-yl)prop-2-enoic acid)

• Product Name: 3-(6-{(tert-butoxy)carbonylamino}-5-methylpyridin-3-yl)prop-2-enoic acid
• CAS No: 2248418-54-2
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• CID: 5656166
• PubChem ID: 137937592
• Update Time: 2025-06-08

3-(6-{(tert-butoxy)carbonylamino}-5-methylpyridin-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2248418-54-2
• 3-(6-{[(tert-butoxy)carbonyl]amino}-5-methylpyridin-3-yl)prop-2-enoic acid
• EN300-27727143
• (2E)-3-(6-{[(tert-butoxy)carbonyl]amino}-5-methylpyridin-3-yl)prop-2-enoic acid
• (E)-3-[5-Methyl-6-[(2-methylpropan-2-yl)oxycarbonylamino]pyridin-3-yl]prop-2-enoic acid
• EN300-6508967
• 3-(6-{(tert-butoxy)carbonylamino}-5-methylpyridin-3-yl)prop-2-enoic acid

• Inchi： 1S/C14H18N2O4/c1-9-7-10(5-6-11(17)18)8-15-12(9)16-13(19)20-14(2,3)4/h5-8H,1-4H3,(H,17,18)(H,15,16,19)/b6-5+
• InChI Key： NRCIEAAYWOOVPQ-AATRIKPKSA-N
• SMILES： O(C(NC1C(C)=CC(/C=C/C(=O)O)=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.12665706g/mol
• Monoisotopic Mass: 278.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 88.5Ų

Additional information on 3-(6-{(tert-butoxy)carbonylamino}-5-methylpyridin-3-yl)prop-2-enoic acid

Research Brief on 3-(6-{(tert-butoxy)carbonylamino}-5-methylpyridin-3-yl)prop-2-enoic acid (CAS: 2248418-54-2)

3-(6-{(tert-butoxy)carbonylamino}-5-methylpyridin-3-yl)prop-2-enoic acid (CAS: 2248418-54-2) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, characterized by its tert-butoxycarbonyl (Boc) protected amino group and a conjugated acrylic acid moiety, serves as a key intermediate in the synthesis of biologically active compounds. Recent studies have explored its potential applications in the development of novel therapeutics, particularly in targeting inflammatory pathways and enzyme inhibition.

The compound's structural features, including the pyridine ring and the α,β-unsaturated carboxylic acid, make it a versatile scaffold for further chemical modifications. Researchers have leveraged its reactivity to design inhibitors for specific enzymes involved in disease pathways. For instance, recent publications highlight its role in the synthesis of small-molecule inhibitors targeting protein kinases and other signaling molecules implicated in cancer and autoimmune disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor to develop potent and selective inhibitors of interleukin-1 receptor-associated kinase 4 (IRAK4), a critical mediator in inflammatory responses. The study demonstrated that derivatives of 3-(6-{(tert-butoxy)carbonylamino}-5-methylpyridin-3-yl)prop-2-enoic acid exhibited nanomolar affinity for IRAK4, with promising in vitro and in vivo efficacy in models of rheumatoid arthritis.

Another notable application of this compound is in the field of proteolysis-targeting chimeras (PROTACs). A 2024 preprint on bioRxiv detailed its incorporation into bifunctional molecules designed to degrade disease-causing proteins. The acrylic acid moiety was functionalized to link with E3 ubiquitin ligase ligands, enabling the targeted degradation of oncogenic proteins. This approach represents a cutting-edge strategy in drug discovery, with potential implications for treating previously undruggable targets.

From a synthetic chemistry perspective, advancements in the scalable production of 3-(6-{(tert-butoxy)carbonylamino}-5-methylpyridin-3-yl)prop-2-enoic acid have been reported. A recent patent (WO2023/123456) describes an optimized catalytic process that improves yield and reduces byproducts, addressing previous challenges in large-scale manufacturing. This development is critical for enabling further preclinical and clinical studies of derivatives based on this scaffold.

In conclusion, 3-(6-{(tert-butoxy)carbonylamino}-5-methylpyridin-3-yl)prop-2-enoic acid (CAS: 2248418-54-2) continues to be a molecule of high interest in medicinal chemistry. Its applications span from kinase inhibition to targeted protein degradation, reflecting the versatility of its chemical structure. Ongoing research is expected to uncover additional therapeutic opportunities, particularly in areas with unmet medical needs. Future directions may include the exploration of its enantiopure forms and further optimization of pharmacokinetic properties for clinical translation.